Cas no 74537-87-4 (5,7-dimethyl-1,2,4triazolo4,3-cpyrimidine-3-thiol)

• Product Name: 5,7-dimethyl-1,2,4triazolo4,3-cpyrimidine-3-thiol
• CAS No: 74537-87-4
• CID: 4658330
• Update Time: 2025-06-22

5,7-dimethyl-1,2,4triazolo4,3-cpyrimidine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-1,2,4triazolo4,3-cpyrimidine-3-thiol

Additional information on 5,7-dimethyl-1,2,4triazolo4,3-cpyrimidine-3-thiol

Recent Advances in the Study of 5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol (CAS: 74537-87-4)

5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol (CAS: 74537-87-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a kinase inhibitor and its antimicrobial properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol derivatives to enhance their biological activity. The researchers employed a combination of computational modeling and experimental assays to identify key structural modifications that improve binding affinity to target kinases. The results demonstrated that certain derivatives exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), suggesting their potential as anticancer agents. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In another recent investigation, the antimicrobial properties of 5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol were evaluated against a panel of multidrug-resistant bacterial strains. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These results underscore its potential as a lead compound for the development of novel antibiotics.

Further research has explored the compound's role in modulating inflammatory pathways. A 2024 study in the European Journal of Pharmacology demonstrated that 5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol effectively inhibits the production of pro-inflammatory cytokines in vitro and in vivo. The compound was shown to suppress the activation of NF-κB and MAPK signaling pathways, which are critical mediators of inflammation. These findings suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, recent studies on 5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidine-3-thiol (CAS: 74537-87-4) have highlighted its multifaceted biological activities and therapeutic potential. Its ability to target kinases, disrupt bacterial cell wall synthesis, and modulate inflammatory pathways positions it as a promising candidate for further drug development. Future research should focus on optimizing its pharmacokinetic and pharmacodynamic properties to facilitate clinical translation.